Asenapine 11-Hydroxysulfate
Asenapine 11-Hydroxysulfate
Brand Name:
Vulcanchem
CAS No.:
1399103-21-9
VCID:
VC0117447
InChI:
InChI=1S/C17H16ClNO5S/c1-19-8-14-12-6-10(18)2-4-16(12)23-17-5-3-11(24-25(20,21)22)7-13(17)15(14)9-19/h2-7,14-15H,8-9H2,1H3,(H,20,21,22)/t14-,15-/m0/s1
SMILES:
CN1CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=C2C=C(C=C4)OS(=O)(=O)O
Molecular Formula:
C₁₇H₁₆ClNO₅S
Molecular Weight:
381.83
Asenapine 11-Hydroxysulfate
CAS No.: 1399103-21-9
Reference Standards
VCID: VC0117447
Molecular Formula: C₁₇H₁₆ClNO₅S
Molecular Weight: 381.83
| CAS No. | 1399103-21-9 |
|---|---|
| Product Name | Asenapine 11-Hydroxysulfate |
| Molecular Formula | C₁₇H₁₆ClNO₅S |
| Molecular Weight | 381.83 |
| IUPAC Name | [(2R,6R)-17-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(14),7(12),8,10,15,17-hexaen-9-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C17H16ClNO5S/c1-19-8-14-12-6-10(18)2-4-16(12)23-17-5-3-11(24-25(20,21)22)7-13(17)15(14)9-19/h2-7,14-15H,8-9H2,1H3,(H,20,21,22)/t14-,15-/m0/s1 |
| SMILES | CN1CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=C2C=C(C=C4)OS(=O)(=O)O |
| Synonyms | (3aR,12bR)-rel-11-chloro-2,3,3a,12b-tetrahydro-2-methyl-1H-dibenz[2,3:6,7]oxepino[4,5-c]pyrrol-5-ol 5-(hydrogen sulfate) |
| PubChem Compound | 124669062 |
| Last Modified | Nov 11 2021 |
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